1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid
Overview
Description
1-Benzyl-5-bromo-1H-pyrazole-4-carboxylic acid is a chemical compound with the CAS Number: 1565634-23-2 . It has a molecular weight of 281.11 .
Molecular Structure Analysis
The molecular structure of 1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid consists of a pyrazole ring substituted with a benzyl group at the 1-position, a bromo group at the 5-position, and a carboxylic acid group at the 4-position . The exact 3D structure would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy.Physical And Chemical Properties Analysis
The physical and chemical properties of 1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid are not fully detailed in the sources I found. It has a molecular weight of 281.11 . More specific properties such as boiling point, melting point, and solubility would need to be determined experimentally.Scientific Research Applications
Synthesis of Pyrazole Derivatives
Pyrazole derivatives are a special class of N-heterocyclic compounds bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms . They have diverse and valuable synthetical, biological, and photophysical properties . “1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid” could potentially be used as a starting material in the synthesis of these derivatives.
Preparation of Bipyrazoles
The compound can be used as a starting material in the synthesis of 1,4’-bipyrazoles . Bipyrazoles are important in the field of coordination chemistry due to their ability to act as bridging ligands in the formation of coordination polymers.
Preparation of Solid Hexacoordinate Complexes
4-Bromopyrazole, a related compound, has been used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride . It’s possible that “1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid” could be used in a similar manner.
Synthesis of Biologically Active Compounds
The compound could potentially be used in the synthesis of various pharmaceutical and biologically active compounds . For example, it could be used to synthesize inhibitors of various biological processes.
Antileishmanial and Antimalarial Applications
A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a pyrazole derivative . Given the structural similarity, “1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid” could potentially have similar applications.
Material Science Applications
Pyrazole-containing compounds have proven applicability and versatility as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields . Therefore, “1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid” could potentially be used in material science applications.
Safety and Hazards
properties
IUPAC Name |
1-benzyl-5-bromopyrazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O2/c12-10-9(11(15)16)6-13-14(10)7-8-4-2-1-3-5-8/h1-6H,7H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCTGGLGFFRNEBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=C(C=N2)C(=O)O)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-5-bromo-1H-pyrazole-4-carboxylic acid | |
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